N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide

• Molecular Formula: C16H17N3O2
• Molecular Weight: 283.32 g/mol
• IUPAC Name: N-[3-(propylcarbamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C16H17N3O2/c1-2-8-18-15(20)13-4-3-5-14(11-13)19-16(21)12-6-9-17-10-7-12/h3-7,9-11H,2,8H2,1H3,(H,18,20)(H,19,21)
• InChI Key: MOFIXJJFTHMRMU-UHFFFAOYSA-N
• SMILES: CCCNC(=O)C1=CC(=CC=C1)NC(=O)C2=CC=NC=C2

Description

N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide, also known as PAC-1, is a small molecule that has shown promising results in cancer treatment. PAC-1 has been found to induce apoptosis, or programmed cell death, in cancer cells while leaving healthy cells unharmed.

Mechanism of Action

The exact mechanism of action of N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide is not fully understood, but it is thought to involve the activation of procaspase-3, a precursor to caspase-3, which is a key player in the apoptotic pathway. N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide binds to procaspase-3, inducing a conformational change that activates the enzyme. Activated caspase-3 then cleaves a number of cellular proteins, ultimately leading to programmed cell death.
Biochemical and Physiological Effects:
N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide has been found to have minimal toxicity in healthy cells and tissues. In addition to inducing apoptosis in cancer cells, N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide has also been shown to inhibit angiogenesis, the process by which tumors form new blood vessels to support their growth. N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide has also been found to enhance the efficacy of chemotherapy drugs, making it a potential candidate for combination therapy.

Advantages and Limitations for Lab Experiments

One advantage of using N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide in lab experiments is its low toxicity to healthy cells and tissues. This allows for higher concentrations of the compound to be used without causing harm to the experimental subjects. However, one limitation is that N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide is not effective against all types of cancer, and further research is needed to determine which cancer types are most responsive to the compound.

Future Directions

Future research on N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide could focus on identifying biomarkers that predict which cancer types are most responsive to the compound. Additionally, combination therapy studies could be conducted to determine the efficacy of N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide in conjunction with other cancer treatments. Further studies could also investigate the potential of N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide in treating other diseases, such as neurodegenerative disorders.

Synthesis Methods

The synthesis of N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide involves the reaction of isonicotinoyl chloride with N-propylglycine in the presence of triethylamine. The resulting compound is then treated with hydrazine hydrate to form N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide. The yield of N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide is approximately 50%, and the compound can be purified using column chromatography.

Scientific Research Applications

N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide has been extensively studied for its potential use in cancer treatment. In vitro studies have shown that N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide induces apoptosis in a variety of cancer cell lines, including breast cancer, melanoma, and leukemia. In vivo studies have also demonstrated the efficacy of N-{3-[(propylamino)carbonyl]phenyl}isonicotinamide in reducing tumor growth in mouse models of breast cancer and melanoma.